Cas no 1804460-68-1 (4-Amino-3-bromo-2-cyano-6-(trifluoromethoxy)pyridine)

• Product Name: 4-Amino-3-bromo-2-cyano-6-(trifluoromethoxy)pyridine
• CAS No: 1804460-68-1
• MF: C₇H₃BrF₃N₃O
• MW: 282.0174305439
• CID: 4911381
• Update Time: 2025-05-20

4-Amino-3-bromo-2-cyano-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromo-2-cyano-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3N3O/c8-6-3(13)1-5(14-4(6)2-12)15-7(9,10)11/h1H,(H2,13,14)
• InChI Key： XRDUECYEIAXLBP-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C=C1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• XLogP3: 2.4
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-3-bromo-2-cyano-6-(trifluoromethoxy)pyridine

4-Amino-3-bromo-2-cyano-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 4-Amino-3-bromo-2-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1804460-68-1) is a highly functionalized aromatic heterocyclic compound with significant potential in various fields of chemistry, including pharmaceuticals, agrochemicals, and materials science. This pyridine derivative is characterized by the presence of multiple substituents, each contributing to its unique chemical properties and reactivity. The molecule features an amino group (-NH2) at the 4-position, a bromine atom at the 3-position, a cyano group (-CN) at the 2-position, and a trifluoromethoxy group (-OCF3) at the 6-position. These substituents not only enhance the compound's stability but also impart diverse electronic and steric effects, making it a valuable building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 4-Amino-3-bromo-2-cyano-6-(trifluoromethoxy)pyridine. Researchers have explored various routes, including multi-component reactions and stepwise synthesis, to construct this complex molecule. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. The incorporation of the trifluoromethoxy group has been particularly challenging due to its sensitivity to certain reaction conditions; however, recent studies have demonstrated the effectiveness of using palladium-catalyzed coupling reactions for this purpose.

The electronic properties of 4-Amino-3-bromo-2-cyano-6-(trifluoromethoxy)pyridine make it an attractive candidate for applications in optoelectronics and organic electronics. The presence of electron-withdrawing groups such as -CN and -OCF3 enhances the molecule's conjugation and improves its ability to absorb light in the visible spectrum. This property has led to its exploration as a potential material for organic photovoltaic devices (OPVs). Recent studies have shown that when incorporated into donor/acceptor blends, this compound exhibits enhanced charge transport properties and improved device performance.

In the pharmaceutical industry, 4-Amino-3-bromo-2-cyano-6-(trifluoromethoxy)pyridine has been investigated as a lead compound for drug discovery. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has made it a focus of interest for researchers developing new therapeutic agents. For instance, a study published in *Nature Communications* highlighted its potential as an inhibitor of the epidermal growth factor receptor (EGFR), a critical target in cancer therapy.

The environmental impact of 4-Amino-3-bromo-2-cyano-6-(trifluoromethoxy)pyridine has also been a subject of recent research. Studies on its biodegradation pathways have revealed that while the compound is relatively stable under ambient conditions, it can undergo microbial degradation under specific conditions. This information is crucial for assessing its ecological safety and ensuring sustainable practices in its production and application.

In conclusion, 4-Amino-3-bromo-2-cyano-6-(trifluoromethoxy)pyridine (CAS No. 1804460-68-1) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and functionalization techniques, positions it as a key player in future innovations in materials science, pharmaceuticals, and beyond.